Cas no 2361633-88-5 (2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride)

• Product Name: 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride
• CAS No: 2361633-88-5
• MF: C₉H₁₀Cl₂F₃N
• MW: 260.083611011505
• CID: 6338456
• PubChem ID: 139026472
• Update Time: 2025-05-20

2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine hydrochloride
• 2361633-88-5
• 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride
• EN300-7434271
• Z3770330178

• Inchi： 1S/C9H9ClF3N.ClH/c10-8-3-5(11)1-2-6(8)7(4-14)9(12)13;/h1-3,7,9H,4,14H2;1H
• InChI Key： FLSDRWIMFKUDNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(F)F)CN)F.Cl

Computed Properties

• Exact Mass: 259.0142392g/mol
• Monoisotopic Mass: 259.0142392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride

Introduction to 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride (CAS No: 2361633-88-5)

The compound 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride, identified by its CAS number 2361633-88-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. Its unique structural features, characterized by the presence of both chloro and fluoro substituents on a phenyl ring, coupled with a difluorinated propanamine backbone, contribute to its distinctive chemical and pharmacological properties.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The 2-Chloro-4-fluorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity to various biological targets. This region is often involved in critical interactions within protein binding pockets, which is crucial for the efficacy of small-molecule drugs. The 3,3-difluoropropan-1-amine part of the molecule introduces additional conformational flexibility and electronic properties that can be fine-tuned to optimize pharmacokinetic profiles.

In the realm of drug discovery, the hydrochloride salt form of this compound (2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride) offers several advantages over its free base form. The hydrochloride salt enhances solubility and stability, which are essential factors for pharmaceutical formulations. These properties facilitate easier synthesis, purification, and formulation into dosage forms suitable for clinical use. The improved solubility also contributes to better bioavailability, a critical parameter in drug development.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown activity against various diseases, including cancer and inflammatory disorders. The 2-Chloro-4-fluorophenyl group is known to interact with enzymes and receptors in ways that can modulate biological pathways relevant to these conditions. Furthermore, the difluorinated propanamine moiety has been associated with enhanced metabolic stability and reduced susceptibility to enzymatic degradation.

The pharmacological profile of 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride has been extensively evaluated in preclinical studies. These investigations have revealed promising results regarding its efficacy and safety profiles. For instance, studies in cellular models have demonstrated its ability to inhibit key enzymes involved in tumor proliferation and angiogenesis. Additionally, animal studies have shown that this compound can modulate inflammatory responses by interacting with specific signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex framework efficiently. The introduction of both chloro and fluoro substituents necessitates careful optimization to avoid unwanted side products. The final step in the synthesis involves conversion to the hydrochloride salt, which is achieved through acid-base reactions under controlled conditions.

The analytical characterization of 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride is critical for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is used to assess purity by separating the compound from impurities present in the synthesis process.

In conclusion, 2-(2-Chloro-4-fluorophenyl)-3,3-difluoropropan-1-amine;hydrochloride (CAS No: 2361633-88-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as a lead molecule in drug discovery underscores its importance in addressing critical medical challenges. Ongoing research continues to explore its full therapeutic potential, paving the way for novel treatments in various disease areas.